Cas no 656233-47-5 ((11aR)-N,N-Bis((S)-1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine)

• Product Name: (11aR)-N,N-Bis((S)-1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine
• CAS No: 656233-47-5
• MF: C₃₃H₃₂NO₂P
• MW: 505.586
• CID: 4473486
• PubChem ID: 72763616
• Update Time: 2024-10-28

(11aR)-N,N-Bis((S)-1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(1-phenylethyl)-9,11-dioxa-10-phosphapentacyclo[10.6.1.1(1),?.0(1)?,(1)?.0?,(2)?]icosa-4,6,8(20),12,14,16(19)-hexaen-10-amine
• (11aR)-N,N-Bis((S)-1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine
• (11AR)-(+)-10,11,12,13-TETRAHYDRODIINDENO[7,1-DE:1\\',7\\'-FG][1,3,2]DIOXAPHOSPHOCIN-5-BIS(R)-1PHENYLETHYL]AMINE
• N,N-bis(1-phenylethyl)-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine
• N-DI[(R)-1-PHENYLETHYL]-[(S)-1,1'-SPIROBIINDANE-7,7'-DIYL]-PHOSPHORAMIDITE
• 851890-80-7
• (11aS)-10,11,12,13-Tetrahydro-N,N-bis[(1R)-1-phenylethyl]diindeno[7,1-de:1a(2),7a(2)-fg][1,3,2]dioxaphosphocin-5-amine
• (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1', 7'-fg][1,3,2]dioxaphosphocin-5-bis[(R)-1-phenylethyl]amine,N-Di[(R)-1-phenylethyl]-[(R)-1,1'-spirobiindane-7,7'-diyl]-phosphoramidite
• MFCD34646300
• (11aS)-N,N-Bis((S)-1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine
• N,N-Bis(1-phenylethyl)-4,5,6,7-tetrahydrodiindeno[7,1-de:1'',7''-fg][1,3,2]dioxaphosphocin-12-amine
• 656233-47-5
• (11aS)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-bis[(R)-1-phenylethyl]amine
• DTXSID201107534

• Inchi： InChI=1S/C33H32NO2P/c1-23(25-11-5-3-6-12-25)34(24(2)26-13-7-4-8-14-26)37-35-29-17-9-15-27-19-21-33(31(27)29)22-20-28-16-10-18-30(36-37)32(28)33/h3-18,23-24H,19-22H2,1-2H3
• InChI Key： ZXLQLIDJAURBDD-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)N(C(C)C2=CC=CC=C2)P3OC4=CC=CC5=C4C6(CC5)CCC7=C6C(=CC=C7)O3

Computed Properties

• Exact Mass: 505.21706626g/mol
• Monoisotopic Mass: 505.21706626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 21.7Ų